5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine

• IUPAC Name: 5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C10H14ClFN4/c11-9-7-13-10(14-8-9)16-5-3-15(2-1-12)4-6-16/h7-8H,1-6H2
• InChI Key: LTGNGLBRBSLHCD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCF)C2=NC=C(C=N2)Cl
• Molecular Formula: C10H14ClFN4
• Molecular Weight: 244.69 g/mol

Description

“5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be analyzed using techniques like 1HNMR, 13CNMR, and X-Ray diffraction analysis. Unfortunately, the specific molecular structure analysis for “5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine” is not detailed in the available resources.

Scientific Research Applications

Synthesis of Functionalised Pyrimidine Systems

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PET Imaging of Colony-Stimulating Factor 1 Receptor (CSF1R)

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Inhibition of NF-κB and AP-1

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Mechanism of Action

Target of Action

The primary target of 5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine is acetylcholinesterase (AChE) . AChE is an enzyme that is responsible for breaking down acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition . This compound also shows antagonistic activities against α1-adrenoceptors (α1-AR) , which are involved in various physiological responses such as vasoconstriction and smooth muscle contraction .

Mode of Action

This compound interacts with its targets by inhibiting their activity. It has been shown to exhibit potent inhibitory activity against AChE . The inhibition of AChE leads to an increase in the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic neurotransmission . It also acts as an antagonist of α1-AR, blocking the receptor’s function and modulating the physiological responses mediated by these receptors .

Biochemical Pathways

The inhibition of AChE affects the cholinergic neurotransmission pathway. By preventing the breakdown of acetylcholine, this compound enhances the action of acetylcholine on muscarinic and nicotinic receptors, which are involved in various cognitive functions . The antagonistic activity against α1-AR affects the adrenergic signaling pathway, modulating responses such as vasoconstriction .

Result of Action

The inhibition of AChE by this compound can lead to enhanced cognitive function, as increased acetylcholine levels can improve memory and cognition . Its antagonistic activity against α1-AR can modulate physiological responses such as vasoconstriction .